
Commercial Availability & Technical Guide: 4-
Ethynyl-cyclohexanecarboxylic Acid

Author: BenchChem Technical Support Team. Date: March 2026

Compound of Interest

Compound Name:
Cyclohexanecarboxylicacid, 4-

ethynyl-

CAS No.: 121318-11-4

Cat. No.: B052576 Get Quote

Executive Summary
4-Ethynyl-cyclohexanecarboxylic acid (CAS: 88075-27-8 for the trans isomer) is a specialized

aliphatic building block used primarily in medicinal chemistry to introduce rigid, non-aromatic

linkers with an alkyne handle.[1] Unlike common commodity chemicals, this compound

operates in a "high-value, low-volume" supply tier. It is frequently sought for Click Chemistry

(CuAAC) applications and Fragment-Based Drug Discovery (FBDD) where controlling the

spatial vector of substituents is critical.

Current Supply Status:

Availability: Moderate. Rarely available as a bulk "off-the-shelf" commodity (kg scale) without

lead time. Readily available in research quantities (mg to g) from specialized building-block

vendors.

Primary Isomer: The trans-isomer is the thermodynamic product and the industry standard.

Key Risk: Confusion with 4-ethenyl (vinyl) or 4-ethyl analogs in catalog searches.

Chemical Profile & Stereochemistry
The stereochemistry of the cyclohexane ring is the defining feature of this molecule's utility.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b052576?utm_src=pdf-interest
https://www.echemi.com/list/produce-8.html?page=2375
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b052576?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Specification

Chemical Name trans-4-Ethynyl-cyclohexanecarboxylic acid

CAS Number 88075-27-8

Molecular Formula C₉H₁₂O₂

Molecular Weight 152.19 g/mol

Appearance White to off-white crystalline solid

Solubility
Soluble in DMSO, MeOH, DCM; sparingly

soluble in water.

Key Functional Groups Carboxylic Acid (C-1), Terminal Alkyne (C-4)

The Stereochemical Imperative
In the trans-isomer, both the carboxylic acid and the ethynyl group occupy the equatorial

positions, maximizing thermodynamic stability (1,4-diequatorial conformation). The cis-isomer

(axial-equatorial) is higher in energy and often constitutes a minor impurity (<5%) in lower-

grade batches.

Why it matters: In drug design, the trans-cyclohexane scaffold provides a defined distance (~5-

6 Å) and linear vector between the acid and the alkyne, acting as a rigid spacer. The cis-isomer

introduces a "kink," altering the structure-activity relationship (SAR).

Supply Chain Landscape
The supply chain is bifurcated between Catalog Aggregators (who list it but may not stock it)

and Specialized Manufacturers (who synthesize it).

Tier 1: Specialized Manufacturers (Source of Origin)
These entities perform the synthesis, typically via the Corey-Fuchs homologation of 4-formyl-

cyclohexanecarboxylic acid.

Region: Primarily China (Shanghai/Jiangsu) and Eastern Europe (Ukraine/Latvia).
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Key Players:

Shanghai Haohong Scientific (Leyan): Major stockist for cyclohexane building blocks.

Enamine: Strong capability in rigidified aliphatic scaffolds; likely synthesizes on demand if

not in stock.

Wuxi AppTec / PharmBlock: High reliability for multi-gram to kilogram custom synthesis.

Tier 2: Global Distributors (Procurement Channels)
Combi-Blocks: Frequently stocks the trans-isomer with transparent inventory levels.

Sigma-Aldrich / MilliporeSigma: Often re-sells via "Rare Chemical Library" or third-party

sourcing (higher markup, higher QA assurance).

ChemStep: European sourcing hub connecting to Eastern European synthesis labs.

Procurement Strategy Table
Phase

Recommended Source
Type

Strategy

Discovery (mg - 5g)
Catalog Aggregator (e.g.,

Combi-Blocks)

Prioritize speed. Accept >95%

purity.

Lead Opt (10g - 100g)
Specialized Manufacturer (e.g.,

Leyan, Enamine)

Request specific isomer ratio

(>98:2 trans:cis).

Process Dev (>1kg) CM/CRO (Custom Synthesis)

Audit the synthesis route

(avoid heavy metal

contamination from Cu/Pd if

used in upstream steps).

Technical Deep Dive: Synthesis & Impurities
Understanding the synthesis is the only way to predict the "invisible" impurities that standard

CoA (Certificate of Analysis) documents might miss.
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The Dominant Route: Corey-Fuchs Homologation
The industry standard route starts from 4-formyl-cyclohexanecarboxylate.

4-Formyl-cyclohexanecarboxylic
acid ester

Step 1: Corey-Fuchs
(CBr4, PPh3, Zn)

1,1-Dibromoalkene
Intermediate

 Formation of Ylide Step 2: Fritsch-Buttenberg-Wiechell
(n-BuLi, -78°C)

 Elimination/Rearrangement
4-Ethynyl Ester Step 3: Saponification

(LiOH/NaOH)
Trans-4-Ethynyl-

cyclohexanecarboxylic acid
 Hydrolysis

Click to download full resolution via product page

Figure 1: Standard industrial synthesis route via Corey-Fuchs homologation.

Critical Impurity Profile
Triphenylphosphine Oxide (TPPO): A stubborn byproduct of Step 1. It is difficult to remove

completely from the non-polar dibromoalkene intermediate.

Detection: ³¹P NMR (Signal at ~29 ppm).

Bromoalkyne Residues: Incomplete elimination in Step 2 can lead to 1-bromoalkyne

impurities.

Risk: These are electrophilic and can react with nucleophiles in your subsequent steps.

Cis-Isomer: If the starting aldehyde was a mixture, or if base-catalyzed epimerization

occurred during saponification.

Quality Control & Validation Protocol
As a researcher, you must validate the "White Powder" received. Do not rely solely on the

vendor's LC-MS.

Self-Validating Protocol
Objective: Confirm identity, stereochemistry, and absence of phosphorus contaminants.

1. ¹H NMR Characterization (DMSO-d₆ or CDCl₃)
The Alkyne Proton: Look for a doublet (or broad singlet) around δ 2.0 – 2.5 ppm.
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Diagnostic: In the trans-isomer, the coupling constant (

) between the alkyne proton and the C4-methine is small (~2 Hz) or unresolved.

The Methine Protons (H1 and H4):

H1 (Acid side): Multiplet at δ 2.2 – 2.3 ppm (tt, large axial-axial couplings indicate trans).

H4 (Alkyne side): Multiplet at δ 2.0 – 2.2 ppm.

Isomer Check: If you see a secondary set of minor peaks slightly downfield for the methines,

you have cis-contamination.

2. ³¹P NMR (Phosphorus)
Run a quick ³¹P scan.

Pass: Flat baseline.

Fail: Sharp peak at ~29 ppm (TPPO). Even 1% TPPO can poison sensitive metal catalysts

(e.g., Palladium) in subsequent Sonogashira couplings.

3. Functional Test (The "Click" Test)
If the material is critical for a library synthesis:

React a small aliquot (5 mg) with benzyl azide, CuSO₄, and Sodium Ascorbate.

Result: Should convert quantitatively to the triazole within 1 hour. If sluggish, suspect hidden

impurities (sulfur or heavy metals) poisoning the copper.
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Figure 2: Incoming Quality Control (IQC) Decision Tree.

Handling & Stability
Storage: Store at 2-8°C under inert atmosphere (Argon/Nitrogen). While the carboxylic acid

is stable, the terminal alkyne can undergo slow oxidative homocoupling (Glaser coupling) if

exposed to air and moisture over months, turning the solid yellow.

Safety: Terminal alkynes are generally stable, but avoid contact with silver or copper salts in

the absence of ligands, as they can form explosive metal acetylides.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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